Cas no 1207175-72-1 (Ethyl 5,7-dioxo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-d]pyrimidine-3-carboxylate)

• Product Name: Ethyl 5,7-dioxo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-d]pyrimidine-3-carboxylate
• CAS No: 1207175-72-1
• MF: C₈H₈N₄O₄
• MW: 224.17352104187
• CID: 1083102
• PubChem ID: 56924576
• Update Time: 2025-04-20

Ethyl 5,7-dioxo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-d]pyrimidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5,7-dioxo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-d]pyrimidine-3-carboxylate
• 1207175-72-1
• AKOS015855780
• ethyl 5,7-dioxo-1H,4H,5H,6H,7H-pyrazolo[4,3-d]pyrimidine-3-carboxylate

• Inchi： 1S/C8H8N4O4/c1-2-16-7(14)5-3-4(11-12-5)6(13)10-8(15)9-3/h2H2,1H3,(H,11,12)(H2,9,10,13,15)
• InChI Key： VRTDJJAHHCKPBO-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C2C(C(NC(N2)=O)=O)=NN1)=O

Computed Properties

• Exact Mass: 224.05455475g/mol
• Monoisotopic Mass: 224.05455475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 113Ų